Cas no 325143-01-9 (Benzamide, N,N-diethyl-2-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-)

Benzamide, N,N-diethyl-2-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)- structure
325143-01-9 structure
Product Name:Benzamide, N,N-diethyl-2-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-
CAS No:325143-01-9
MF:C17H26BNO3
MW:303.204245090485
CID:3939112
PubChem ID:71309669
Update Time:2025-04-22

Benzamide, N,N-diethyl-2-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)- Chemical and Physical Properties

Names and Identifiers

    • Benzamide, N,N-diethyl-2-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-
    • 325143-01-9
    • A1-72694
    • DTXSID001158381
    • N,N-DIETHYL-2-(4,4,5,5-TETRAMETHYL-1,3,2-DIOXABOROLAN-2-YL)BENZAMIDE
    • Inchi: 1S/C17H26BNO3/c1-7-19(8-2)15(20)13-11-9-10-12-14(13)18-21-16(3,4)17(5,6)22-18/h9-12H,7-8H2,1-6H3
    • InChI Key: YIMRYNDQFWJWIK-UHFFFAOYSA-N
    • SMILES: C(N(CC)CC)(=O)C1=CC=CC=C1B1OC(C)(C)C(C)(C)O1

Computed Properties

  • Exact Mass: 303.2005739Da
  • Monoisotopic Mass: 303.2005739Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 22
  • Rotatable Bond Count: 4
  • Complexity: 391
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 38.8Ų

Benzamide, N,N-diethyl-2-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)- Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-12577214-1.0g
N,N-diethyl-2-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzamide
325143-01-9 95%
1.0g
$0.0 2023-01-11
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